N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamide
Overview
Description
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamide, also known as Sulfamethoxazole, is a sulfonamide antibiotic that is widely used in scientific research. It is a broad-spectrum antibiotic that is effective against a wide range of bacteria. Sulfamethoxazole is commonly used in the laboratory to study bacterial growth and metabolism.
Mechanism of Action
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole works by inhibiting the synthesis of folic acid in bacteria. Folic acid is essential for the growth and survival of bacteria. N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole blocks the production of folic acid by mimicking the structure of PABA, a precursor to folic acid. This results in the inhibition of bacterial growth and ultimately leads to bacterial cell death.
Biochemical and Physiological Effects:
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole has both biochemical and physiological effects on bacterial cells. It inhibits the synthesis of folic acid, which is essential for the growth and survival of bacteria. This results in the inhibition of bacterial growth and ultimately leads to bacterial cell death. N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole also has physiological effects on the human body, including allergic reactions and gastrointestinal disturbances.
Advantages and Limitations for Lab Experiments
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole has several advantages for lab experiments. It is a broad-spectrum antibiotic that is effective against a wide range of bacteria. It is also relatively inexpensive and easy to obtain. However, there are also limitations to the use of N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole in lab experiments. It can interfere with the growth of non-target bacteria, and its effectiveness can be affected by the presence of other antibiotics or chemicals.
Future Directions
There are several future directions for the use of N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole in scientific research. One area of research is the development of new antibiotics that are more effective against antibiotic-resistant bacteria. Another area of research is the investigation of the effects of N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole on the human microbiome. Finally, N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole can be used in combination with other antibiotics to improve their effectiveness against bacterial infections.
Conclusion:
In conclusion, N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole is a sulfonamide antibiotic that is widely used in scientific research. It is effective against a wide range of bacteria and is commonly used in microbiology and biochemistry research. N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole works by inhibiting the synthesis of folic acid in bacteria, which results in the inhibition of bacterial growth and ultimately leads to bacterial cell death. While there are advantages and limitations to the use of N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole in lab experiments, there are several future directions for its use in scientific research.
Scientific Research Applications
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole is widely used in scientific research to study bacterial growth and metabolism. It is used in microbiology and biochemistry research to investigate the effects of antibiotics on bacterial cells. N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamidezole is also used in clinical research to study the treatment of bacterial infections.
properties
IUPAC Name |
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2S/c1-10-4-6-11(7-5-10)16(14,15)13(2)9-3-8-12/h4-7H,3,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSZGTQQXLVDTLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CCC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40302555 |
Source
|
| Record name | N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40302555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamide | |
CAS RN |
21230-34-2 |
Source
|
| Record name | NSC151851 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151851 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(2-cyanoethyl)-N,4-dimethylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40302555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine hydrochloride](/img/structure/B3380883.png)
